Cas no 14160-95-3 (4-chloro-6-(dimethylamino)pyrimidine-5-carbaldehyde)

• Product Name: 4-chloro-6-(dimethylamino)pyrimidine-5-carbaldehyde
• CAS No: 14160-95-3
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• MDL: MFCD14740903
• CID: 4597541
• PubChem ID: 3436703
• Update Time: 2025-06-08

4-chloro-6-(dimethylamino)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(dimethylamino)pyrimidine-5-carbaldehyde

• MDL： MFCD14740903
• Inchi： 1S/C7H8ClN3O/c1-11(2)7-5(3-12)6(8)9-4-10-7/h3-4H,1-2H3
• InChI Key： RDLBBVSSNBKZOB-UHFFFAOYSA-N
• SMILES： C1=NC(N(C)C)=C(C=O)C(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-chloro-6-(dimethylamino)pyrimidine-5-carbaldehyde

4-Chloro-6-(Dimethylamino)Pyrimidine-5-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 14160-95-3, commonly referred to as 4-chloro-6-(dimethylamino)pyrimidine-5-carbaldehyde, is a fascinating molecule with significant applications in various fields of chemistry and biology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their versatile properties and wide-ranging uses in drug discovery, materials science, and biotechnology.

Pyrimidine derivatives have long been a subject of interest in medicinal chemistry due to their structural diversity and ability to interact with biological targets such as enzymes, receptors, and nucleic acids. The presence of a chlorine substituent at the 4-position and a dimethylamino group at the 6-position in this compound introduces unique electronic and steric effects, which can significantly influence its reactivity and bioavailability.

Recent studies have highlighted the potential of 4-chloro-6-(dimethylamino)pyrimidine-5-carbaldehyde as a precursor for the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers and coordination compounds. The aldehyde group at the 5-position serves as an excellent site for further functionalization, enabling the creation of complex molecular architectures with tailored properties.

In the context of drug discovery, this compound has shown promise as a lead molecule for anti-cancer therapies. The dimethylamino group contributes to the molecule's lipophilicity, enhancing its ability to penetrate cellular membranes and interact with intracellular targets. Additionally, the chlorine substituent can act as a directing group in various catalytic reactions, facilitating the synthesis of more complex drug candidates.

From a synthetic perspective, 4-chloro-6-(dimethylamino)pyrimidine-5-carbaldehyde can be prepared through a variety of routes, including nucleophilic aromatic substitution and condensation reactions. Its synthesis often involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity.

Moreover, this compound has found applications in analytical chemistry as a chelating agent and in catalysis as a ligand for metal complexes. Its ability to coordinate with transition metals makes it valuable in homogeneous catalysis, where it can accelerate key transformations such as alkene epoxidation and olefin metathesis.

Looking ahead, the continued exploration of 4-chloro-6-(dimethylamino)pyrimidine-5-carbaldehyde is expected to yield further insights into its potential uses across diverse scientific disciplines. As research progresses, this compound is likely to play an increasingly important role in advancing both fundamental understanding and practical applications in chemistry and related fields.